86-58-8

8-Quinolineboronic acid

In Stock

• CAS RN:
• 86-58-8

• Formula:
• C9H8BNO2

• InChI:
• InChI=1S/C9H8BNO2/c12-10(13)8-5-1-3-7-4-2-6-11-9(7)8/h1-6,12-13H

• InChIKey:
• KXJJSKYICDAICD-UHFFFAOYSA-N

• 8-Quinolineboronic acid, also known as 8-Quinolineboronic acid, is a useful research compound. Its molecular formula is C9H8BNO2 and its molecular weight is 172.98 g/mol. The purity is usually 95%.

Disalicylide

In Stock

• CAS RN:
• 486-58-8

• Formula:
• C14H8O4

• InChI:
• InChI=1S/C14H8O4/c15-13-9-5-1-3-7-11(9)17-14(16)10-6-2-4-8-12(10)18-13/h1-8H

• InChIKey:
• MLSVGAXOQBMEGH-UHFFFAOYSA-N

• Disalicylide is a useful research compound. Its molecular formula is C14H8O4 and its molecular weight is 240.21 g/mol. The purity is usually 95%.

2-Amino-5-[(1-carboxy-2-sulfanylethyl)amino]-5-oxopentanoic acid

• CAS RN:
• 686-58-8

• Formula:
• C8H14N2O5S

• InChI:
• InChI=1S/C8H14N2O5S/c9-4(7(12)13)1-2-6(11)10-5(3-16)8(14)15/h4-5,16H,1-3,9H2,(H,10,11)(H,12,13)(H,14,15)

• InChIKey:
• RITKHVBHSGLULN-UHFFFAOYSA-N

• 2-Amino-5-[(1-carboxy-2-sulfanylethyl)amino]-5-oxopentanoic acid is a dipeptide.

Ethyl 2-[2-(2-methylphenoxy)acetamido]-4-phenylthiophene-3-carboxylate

• CAS RN:
• 5886-58-8

• Formula:
• C22H21NO4S

• InChI:
• InChI=1S/C22H21NO4S/c1-3-26-22(25)20-17(16-10-5-4-6-11-16)14-28-21(20)23-19(24)13-27-18-12-8-7-9-15(18)2/h4-12,14H,3,13H2,1-2H3,(H,23,24)

• InChIKey:
• XUPFAJUPRLLHMG-UHFFFAOYSA-N

• Ethyl 2-[2-(2-methylphenoxy)acetamido]-4-phenylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H21NO4S and its molecular weight is 395.5 g/mol. The purity is usually 95%.

Ethanone, 1-(3-bromophenyl)-2-chloro-

Usually In Stock

• CAS RN:
• 21886-58-8

• Formula:
• C8H6BrClO

• InChI:
• InChI=1S/C8H6BrClO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4H,5H2

• InChIKey:
• XBQJXQFAYNWZGY-UHFFFAOYSA-N

• Ethanone, 1-(3-bromophenyl)-2-chloro- is a useful research compound. Its molecular formula is C8H6BrClO and its molecular weight is 233.49 g/mol. The purity is usually 95%.

2-Allyloxy-4-methoxy-benzaldehyde

In Stock

• CAS RN:
• 71186-58-8

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-3-6-14-11-7-10(13-2)5-4-9(11)8-12/h3-5,7-8H,1,6H2,2H3

• InChIKey:
• OKKOLCSGONNEPL-UHFFFAOYSA-N

• 2-Allyloxy-4-methoxy-benzaldehyde is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

4-Bromo-2,2-diphenylbutyronitrile

In Stock

• CAS RN:
• 39186-58-8

• Formula:
• C16H14BrN

• InChI:
• InChI=1S/C16H14BrN/c17-12-11-16(13-18,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10H,11-12H2

• InChIKey:
• IGYSFJHVFHNOEI-UHFFFAOYSA-N

• 4-Bromo-2,2-diphenylbutyronitrile, also known as 4-Bromo-2,2-diphenylbutyronitrile, is a useful research compound. Its molecular formula is C16H14BrN and its molecular weight is 300.19 g/mol. The purity is usually 95%.

Pyridinium, 3-carbamoyl-1-.beta.-D-ribofuranosyl-, hydroxide, 5?5-ester with inosine 5-(trihydrogen

• CAS RN:
• 13586-58-8

• Formula:
• BH3NdO3-3

• Pyridinium, 3-carbamoyl-1-.beta.-D-ribofuranosyl-, hydroxide, 5?5-ester with inosine 5-(trihydrogen, also known as Pyridinium, 3-carbamoyl-1-.beta.-D-ribofuranosyl-, hydroxide, 5?5-ester with inosine 5-(trihydrogen, is a useful research compound. Its molecular formula is BH3NdO3-3. The purity is usually 95%.

(Z)-methyl 2-((2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

In Stock

• CAS RN:
• 848686-58-8

• Formula:
• C19H14Cl2O5

• InChI:
• InChI=1S/C19H14Cl2O5/c1-10(19(23)24-2)25-13-5-6-14-16(9-13)26-17(18(14)22)7-11-3-4-12(20)8-15(11)21/h3-10H,1-2H3/b17-7-

• InChIKey:
• CVOXLDYCLVLPPT-IDUWFGFVSA-N

• (Z)-methyl 2-((2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is a useful research compound. Its molecular formula is C19H14Cl2O5 and its molecular weight is 393.22. The purity is usually 95%.

4-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-7,8-dimethylchromen-2-one

In Stock

• CAS RN:
• 877786-58-8

• Formula:
• C22H23FN2O2

• InChI:
• InChI=1S/C22H23FN2O2/c1-15-3-8-20-17(13-21(26)27-22(20)16(15)2)14-24-9-11-25(12-10-24)19-6-4-18(23)5-7-19/h3-8,13H,9-12,14H2,1-2H3

• InChIKey:
• MMVJFRFAXJERLV-UHFFFAOYSA-N

• 4-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-7,8-dimethylchromen-2-one is a useful research compound. Its molecular formula is C22H23FN2O2 and its molecular weight is 366.436. The purity is usually 95%.

N-(2,4-dimethylphenyl)-2-(3'-(3,4-dimethylphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide

In Stock

• CAS RN:
• 893786-58-8

• Formula:
• C28H27N3O3S

• InChI:
• InChI=1S/C28H27N3O3S/c1-17-9-12-23(20(4)13-17)29-25(32)15-30-24-8-6-5-7-22(24)28(27(30)34)31(26(33)16-35-28)21-11-10-18(2)19(3)14-21/h5-14H,15-16H2,1-4H3,(H,29,32)

• InChIKey:
• KJWZHOBBVGNTLZ-UHFFFAOYSA-N

• N-(2,4-dimethylphenyl)-2-(3'-(3,4-dimethylphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide is a useful research compound. Its molecular formula is C28H27N3O3S and its molecular weight is 485.6. The purity is usually 95%.

5-(3-Methoxyphenyl)-5-oxovaleronitrile

In Stock

• CAS RN:
• 898786-58-8

• Formula:
• C12H13NO2

• InChI:
• InChI=1S/C12H13NO2/c1-15-11-6-4-5-10(9-11)12(14)7-2-3-8-13/h4-6,9H,2-3,7H2,1H3

• InChIKey:
• CDDMGLBZYDAFFG-UHFFFAOYSA-N

• 5-(3-Methoxyphenyl)-5-oxovaleronitrile is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.

Dithiouracil

• CAS RN:
• 107686-58-8

• Formula:
• C4H4N2S2

• InChI:
• InChI=1S/C4H4N2S2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)

• InChIKey:
• ZEQIWKHCJWRNTH-UHFFFAOYSA-N

• Dithiouracil, also known as Dithiouracil, is a useful research compound. Its molecular formula is C4H4N2S2 and its molecular weight is 144.2 g/mol. The purity is usually 95%.

7-Nitroimidazo[2,1-b]benzothiazole-2-carboxylic acid ethyl ester

• CAS RN:
• 181486-58-8

• Formula:
• C12H9N3O4S

• InChI:
• InChI=1S/C12H9N3O4S/c1-2-19-11(16)8-6-14-9-4-3-7(15(17)18)5-10(9)20-12(14)13-8/h3-6H,2H2,1H3

• InChIKey:
• PTIUYQPSCURKID-UHFFFAOYSA-N

• 7-Nitroimidazo[2,1-b]benzothiazole-2-carboxylic acid ethyl ester, also known as 7-Nitroimidazo[2,1-b]benzothiazole-2-carboxylic acid ethyl ester, is a useful research compound. Its molecular formula is C12H9N3O4S and its molecular weight is 291.28 g/mol. The purity is usually 95%.

6-Methyl-2H-1,4-benzothiazin-3(4H)-one

In Stock

• CAS RN:
• 681286-58-8

• Formula:
• C9H9NOS

• InChI:
• InChI=1S/C9H9NOS/c1-6-2-3-8-7(4-6)10-9(11)5-12-8/h2-4H,5H2,1H3,(H,10,11)

• InChIKey:
• ICGCQATWKXCDDJ-UHFFFAOYSA-N

• 6-Methyl-2H-1,4-benzothiazin-3(4H)-one is a useful research compound. Its molecular formula is C9H9NOS and its molecular weight is 179.24. The purity is usually 95%.

(5-Bromo-2-iodophenyl)methanol

In Stock

• CAS RN:
• 199786-58-8

• Formula:
• C7H6BrIO

• InChI:
• InChI=1S/C7H6BrIO/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4H2

• InChIKey:
• LBMPOOHWJBYWPY-UHFFFAOYSA-N

• (5-Bromo-2-iodophenyl)methanol is a useful research compound. Its molecular formula is C7H6BrIO and its molecular weight is 312.93 g/mol. The purity is usually 95%.

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3-fluoro-4-methylphenyl)propan-1-one

In Stock

• CAS RN:
• 1797286-58-8

• Formula:
• C17H20FNO

• InChI:
• InChI=1S/C17H20FNO/c1-12-5-6-13(11-16(12)18)7-10-17(20)19-14-3-2-4-15(19)9-8-14/h2-3,5-6,11,14-15H,4,7-10H2,1H3

• InChIKey:
• FYEBFXBMLFMMQH-UHFFFAOYSA-N

• 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(3-fluoro-4-methylphenyl)propan-1-one is a useful research compound. Its molecular formula is C17H20FNO and its molecular weight is 273.351. The purity is usually 95%.

2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan

Usually In Stock

• CAS RN:
• 2248286-58-8

• Formula:
• C12H9BrF2O2

• InChI:
• InChI=1S/C12H9BrF2O2/c13-8-2-1-3-9(6-8)16-7-10-4-5-11(17-10)12(14)15/h1-6,12H,7H2

• InChIKey:
• CRIPHDSZFSTHDI-UHFFFAOYSA-N

• 2-[(3-Bromophenoxy)methyl]-5-(difluoromethyl)furan is a useful research compound. Its molecular formula is C12H9BrF2O2 and its molecular weight is 303.103. The purity is usually 95%.

N-((2,6-Dichloropyrimidin-4-yl)methyl)ethanamine

Usually In Stock

• CAS RN:
• 1289386-58-8

• Formula:
• C7H9Cl2N3

• InChI:
• InChI=1S/C7H9Cl2N3/c1-2-10-4-5-3-6(8)12-7(9)11-5/h3,10H,2,4H2,1H3

• InChIKey:
• XEQCHAKBQRVWDN-UHFFFAOYSA-N

• N-((2,6-Dichloropyrimidin-4-yl)methyl)ethanamine is a useful research compound. Its molecular formula is C7H9Cl2N3 and its molecular weight is 206.07. The purity is usually 95%.

2-[1-[[(1R)-1-[3-[(1S)-1-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid

In Stock

• CAS RN:
• 1187586-58-8

• Formula:
• C41H46ClNO5S2

• InChI:
• InChI=1S/C41H46ClNO5S2/c1-39(2,48)33-9-4-3-6-27(33)12-15-35(49-25-40(16-17-40)23-37(44)45)29-7-5-8-30(20-29)36(50-26-41(18-19-41)24-38(46)47)22-32-14-11-28-10-13-31(42)21-34(28)43-32/h3-11,13-14,20-21,35-36,48H,12,15-19,22-26H2,1-2H3,(H,44,45)(H,46,47)/t35-,36+/m1/s1

• InChIKey:
• SJNODSMYYCYZTO-XDSPJLLDSA-N

• 2-[1-[[(1R)-1-[3-[(1S)-1-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid, also known as 2-[1-[[(1R)-1-[3-[(1S)-1-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid, is a useful research compound. Its molecular formula is C41H46ClNO5S2 and its molecular weight is 732.391. The purity is usually 95%.